Cas no 2171354-75-7 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171354-75-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6429281
• PubChem ID: 165547905
• Update Time: 2025-11-04

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid
• EN300-1491786
• 2171354-75-7
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-8-23(25(31)28-14-7-9-17(28)15-24(29)30)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)/t17?,23-/m1/s1
• InChI Key： NSCNTMIWTHCIMB-IRCUZVAFSA-N
• SMILES： O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171354-75-7)

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171354-75-7) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pyrrolidine ring, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and bioconjugation. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

In recent years, the demand for Fmoc-protected amino acids like 2171354-75-7 has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc peptide synthesis protocols" or "best practices for handling Fmoc-amino acids," highlighting the compound's importance in biotechnology and medicinal chemistry. Its chiral center and stereoselective reactivity further enhance its utility in designing enantiomerically pure therapeutics.

The physicochemical properties of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid include a molecular weight of approximately 452.5 g/mol and solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile. These traits align with trends in "green chemistry" and "sustainable solvent alternatives," as labs seek eco-friendly workflows. The compound's stability under SPPS conditions and compatibility with automated synthesizers make it a staple in high-throughput screening.

From a mechanistic perspective, the Fmoc group in CAS 2171354-75-7 serves as a temporary protecting group for amines, removable under mild basic conditions—a feature pivotal for "orthogonal protection strategies." This aligns with Google Trends data showing rising queries for "amine protection-deprotection techniques." Additionally, the pyrrolidine-acetic acid backbone offers conformational rigidity, a sought-after property in "peptidomimetic drug design," a hot topic in oncology and neurology research.

Innovations in CRISPR-based therapeutics and mRNA vaccines have indirectly boosted interest in 2171354-75-7, as its derivatives can modify delivery vectors or enhance cell permeability. Searches for "peptide-based drug delivery systems" often intersect with discussions about this compound. Furthermore, its scalable synthesis meets industrial demands for "GMP-compliant intermediates," a key concern for contract manufacturing organizations (CMOs).

In conclusion, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}acetic acid exemplifies the synergy between structural complexity and functional adaptability. Its alignment with trending topics like "precision medicine" and "biodegradable scaffolds" ensures its continued relevance. As the scientific community prioritizes "AI-driven molecular design," compounds like CAS 2171354-75-7 will remain at the forefront of innovative therapeutics.